Cas no 1249550-57-9 (2-{[(2-methoxyphenyl)sulfanyl]methyl}pyrrolidine)

2-{[(2-Methoxyphenyl)sulfanyl]methyl}pyrrolidine is a sulfur-containing heterocyclic compound featuring a pyrrolidine core substituted with a 2-methoxyphenylthio methyl group. This structure imparts unique reactivity and potential utility in organic synthesis, particularly in the development of pharmacologically active molecules or as an intermediate in asymmetric catalysis. The presence of both the pyrrolidine ring and the methoxyphenylthio moiety offers opportunities for further functionalization, making it a versatile building block for medicinal chemistry and materials science applications. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, while the sulfur linkage enhances stability and compatibility with diverse reaction conditions. The compound is typically handled under inert conditions due to its sensitivity to oxidation.
2-{[(2-methoxyphenyl)sulfanyl]methyl}pyrrolidine structure
1249550-57-9 structure
Product Name:2-{[(2-methoxyphenyl)sulfanyl]methyl}pyrrolidine
CAS No:1249550-57-9
MF:C12H17NOS
MW:223.334481954575
MDL:MFCD16075944
CID:5177661
PubChem ID:61686085
Update Time:2026-03-05

2-{[(2-methoxyphenyl)sulfanyl]methyl}pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 2-(2-METHOXY-PHENYLSULFANYLMETHYL)-PYRROLIDINE
    • 2-(((2-Methoxyphenyl)thio)methyl)pyrrolidine
    • 2-{[(2-METHOXYPHENYL)SULFANYL]METHYL}PYRROLIDINE
    • Pyrrolidine, 2-[[(2-methoxyphenyl)thio]methyl]-
    • 2-{[(2-methoxyphenyl)sulfanyl]methyl}pyrrolidine
    • MDL: MFCD16075944
    • Inchi: 1S/C12H17NOS/c1-14-11-6-2-3-7-12(11)15-9-10-5-4-8-13-10/h2-3,6-7,10,13H,4-5,8-9H2,1H3
    • InChI Key: JGPJJTSSKAVRKC-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1OC)CC1CCCN1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 189
  • XLogP3: 2.5
  • Topological Polar Surface Area: 46.6

2-{[(2-methoxyphenyl)sulfanyl]methyl}pyrrolidine Pricemore >>

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Additional information on 2-{[(2-methoxyphenyl)sulfanyl]methyl}pyrrolidine

Introduction to 2-{[(2-methoxyphenyl)sulfanyl]methyl}pyrrolidine (CAS No. 1249550-57-9)

2-{[(2-methoxyphenyl)sulfanyl]methyl}pyrrolidine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1249550-57-9, has garnered attention due to its potential applications in drug development and biochemical research. The presence of a pyrrolidine ring fused with a sulfanyl-methyl group attached to a methoxyphenyl moiety contributes to its distinct chemical behavior and reactivity.

The compound’s molecular structure suggests a high degree of versatility, making it a valuable candidate for various synthetic pathways and pharmacological studies. The pyrrolidine core is known for its stability and ability to interact with biological targets, while the sulfanyl and methoxy groups enhance its solubility and binding affinity. These attributes make 2-{[(2-methoxyphenyl)sulfanyl]methyl}pyrrolidine particularly interesting for the design of novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. Pyrrolidine derivatives, in particular, have been extensively studied for their role in modulating enzyme activity and receptor interactions. The structural features of 2-{[(2-methoxyphenyl)sulfanyl]methyl}pyrrolidine align well with these trends, offering a promising scaffold for further exploration.

In the context of contemporary research, this compound has been investigated for its potential in treating various neurological and inflammatory disorders. The methoxyphenyl group, known for its antioxidant properties, may contribute to its neuroprotective effects, while the sulfanyl moiety could enhance its interaction with specific biological pathways. These findings are supported by preliminary studies that indicate favorable pharmacokinetic profiles.

The synthesis of 2-{[(2-methoxyphenyl)sulfanyl]methyl}pyrrolidine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only facilitate the production of the compound but also open avenues for further structural modifications.

The compound’s applicability extends beyond pharmaceuticals into materials science and agrochemicals. Its unique chemical properties make it a candidate for developing novel polymers and specialty chemicals. Additionally, the sulfanyl group’s ability to form hydrogen bonds could be leveraged in designing new agrochemical formulations with improved efficacy.

Ethical considerations are paramount in the research and development of any chemical compound. The synthesis and handling of 2-{[(2-methoxyphenyl)sulfanyl]methyl}pyrrolidine must adhere to stringent safety protocols to ensure the well-being of researchers and the environment. Collaborative efforts between academic institutions and industry partners are essential to foster responsible innovation.

The future prospects of this compound are promising, with ongoing research aimed at uncovering new therapeutic applications and optimizing synthetic routes. As our understanding of biological systems continues to evolve, compounds like 2-{[(2-methoxyphenyl)sulfanyl]methyl}pyrrolidine are poised to play a crucial role in addressing unmet medical needs.

In conclusion, 2-{[(2-methoxyphenyl)sulfanyl]methyl}pyrrolidine (CAS No. 1249550-57-9) represents a significant advancement in chemical research with far-reaching implications for medicine and industry. Its unique structure, combined with its potential applications, underscores its importance as a subject of continued investigation and development.

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